Cas no 953931-62-9 (4-chloro-N-(1-cyclopentylpiperidin-4-yl)methylbenzamide)
4-chloro-N-(1-cyclopentylpiperidin-4-yl)methylbenzamide Chemical and Physical Properties
Names and Identifiers
-
- 4-chloro-N-(1-cyclopentylpiperidin-4-yl)methylbenzamide
- 4-chloro-N-[(1-cyclopentylpiperidin-4-yl)methyl]benzamide
- F5033-0291
- CCG-300590
- VU0493562-1
- 4-chloro-N-((1-cyclopentylpiperidin-4-yl)methyl)benzamide
- 953931-62-9
- AKOS024491506
-
- Inchi: 1S/C18H25ClN2O/c19-16-7-5-15(6-8-16)18(22)20-13-14-9-11-21(12-10-14)17-3-1-2-4-17/h5-8,14,17H,1-4,9-13H2,(H,20,22)
- InChI Key: HUKJCHKEVPZUBP-UHFFFAOYSA-N
- SMILES: C(NCC1CCN(C2CCCC2)CC1)(=O)C1=CC=C(Cl)C=C1
Computed Properties
- Exact Mass: 320.1655411g/mol
- Monoisotopic Mass: 320.1655411g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 354
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 32.3Ų
4-chloro-N-(1-cyclopentylpiperidin-4-yl)methylbenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5033-0291-2μmol |
4-chloro-N-[(1-cyclopentylpiperidin-4-yl)methyl]benzamide |
953931-62-9 | 2μmol |
$85.5 | 2023-09-10 | ||
| Life Chemicals | F5033-0291-5μmol |
4-chloro-N-[(1-cyclopentylpiperidin-4-yl)methyl]benzamide |
953931-62-9 | 5μmol |
$94.5 | 2023-09-10 | ||
| Life Chemicals | F5033-0291-10μmol |
4-chloro-N-[(1-cyclopentylpiperidin-4-yl)methyl]benzamide |
953931-62-9 | 10μmol |
$103.5 | 2023-09-10 | ||
| Life Chemicals | F5033-0291-20μmol |
4-chloro-N-[(1-cyclopentylpiperidin-4-yl)methyl]benzamide |
953931-62-9 | 20μmol |
$118.5 | 2023-09-10 | ||
| Life Chemicals | F5033-0291-1mg |
4-chloro-N-[(1-cyclopentylpiperidin-4-yl)methyl]benzamide |
953931-62-9 | 1mg |
$81.0 | 2023-09-10 | ||
| Life Chemicals | F5033-0291-2mg |
4-chloro-N-[(1-cyclopentylpiperidin-4-yl)methyl]benzamide |
953931-62-9 | 2mg |
$88.5 | 2023-09-10 | ||
| Life Chemicals | F5033-0291-3mg |
4-chloro-N-[(1-cyclopentylpiperidin-4-yl)methyl]benzamide |
953931-62-9 | 3mg |
$94.5 | 2023-09-10 | ||
| Life Chemicals | F5033-0291-4mg |
4-chloro-N-[(1-cyclopentylpiperidin-4-yl)methyl]benzamide |
953931-62-9 | 4mg |
$99.0 | 2023-09-10 | ||
| Life Chemicals | F5033-0291-5mg |
4-chloro-N-[(1-cyclopentylpiperidin-4-yl)methyl]benzamide |
953931-62-9 | 5mg |
$103.5 | 2023-09-10 | ||
| Life Chemicals | F5033-0291-10mg |
4-chloro-N-[(1-cyclopentylpiperidin-4-yl)methyl]benzamide |
953931-62-9 | 10mg |
$118.5 | 2023-09-10 |
4-chloro-N-(1-cyclopentylpiperidin-4-yl)methylbenzamide Related Literature
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Vanessa dos Santos Pereira Montera,Camila Aparecida Borges Food Funct., 2021,12, 7699-7708
Additional information on 4-chloro-N-(1-cyclopentylpiperidin-4-yl)methylbenzamide
Professional Introduction to 4-chloro-N-(1-cyclopentylpiperidin-4-yl)methylbenzamide (CAS No. 953931-62-9)
4-chloro-N-(1-cyclopentylpiperidin-4-yl)methylbenzamide, identified by its Chemical Abstracts Service number CAS No. 953931-62-9, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its structural features and potential applications in drug development, particularly in the realm of central nervous system (CNS) disorders. The benzamide core, combined with a piperidine moiety and a chloro substituent, suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.
The structural composition of 4-chloro-N-(1-cyclopentylpiperidin-4-yl)methylbenzamide is characterized by a benzamide group linked to a piperidine ring, which is further substituted with a methyl group. The presence of a chloro atom at the para position of the benzene ring enhances its electronic properties, potentially influencing its binding affinity and pharmacokinetic behavior. This structural motif is reminiscent of several known pharmacophores that have demonstrated efficacy in treating neurological and psychiatric disorders.
In recent years, there has been a surge in research focused on developing novel therapeutics for central nervous system (CNS) disorders. The unique combination of functional groups in 4-chloro-N-(1-cyclopentylpiperidin-4-yl)methylbenzamide positions it as a candidate for investigation in this area. Specifically, the piperidine ring is known to interact with various neurotransmitter receptors, while the benzamide moiety can modulate enzyme activity. These properties make it an intriguing compound for further exploration.
Recent studies have highlighted the importance of targeting specific neurotransmitter systems to develop effective treatments for CNS disorders. For instance, compounds that modulate glutamate receptor activity have shown promise in treating conditions such as epilepsy and neurodegenerative diseases. The presence of the benzamide group in 4-chloro-N-(1-cyclopentylpiperidin-4-yl)methylbenzamide suggests potential interactions with glutamate receptors, which could lead to novel therapeutic strategies.
The chloro substituent on the benzene ring is another critical feature that may influence the compound's pharmacological profile. Chlorinated aromatic compounds are frequently found in pharmacologically active molecules due to their ability to enhance binding affinity and metabolic stability. In the context of CNS drugs, such substituents can improve blood-brain barrier penetration, a crucial factor for effective therapeutic delivery.
The synthesis of 4-chloro-N-(1-cyclopentylpiperidin-4-yl)methylbenzamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex framework of this molecule. These synthetic strategies not only highlight the synthetic prowess required but also underscore the compound's complexity and potential for further structural modifications.
In vitro studies have begun to elucidate the pharmacological properties of 4-chloro-N-(1-cyclopentylpiperidin-4-yl)methylbenzamide. Initial experiments suggest that this compound exhibits moderate affinity for certain neurotransmitter receptors, including those involved in pain modulation and anxiety regulation. These findings are consistent with its structural features and align with existing literature on related compounds. Further investigations are warranted to fully characterize its receptor binding profile and assess its potential as a lead compound for drug development.
The potential applications of 4-chloro-N-(1-cyclopentylpiperidin-4-yl)methylbenzamide extend beyond CNS disorders. Its unique structural features may also make it relevant for treating other conditions such as inflammatory diseases or cancer. The benzamide group is known to have anti-inflammatory properties, while the piperidine moiety can interact with various cellular targets involved in tumor growth and progression. These possibilities warrant further exploration through preclinical studies.
The development of novel pharmaceuticals relies heavily on understanding the structure-activity relationships (SAR) of candidate compounds. In the case of 4-chloro-N-(1-cyclopentylpiperidin-4-yl)methylbenzamide, detailed SAR studies are needed to optimize its pharmacological properties and minimize potential side effects. By systematically modifying specific functional groups within the molecule, researchers can fine-tune its activity towards desired biological targets while maintaining favorable pharmacokinetic profiles.
The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have been instrumental in predicting the binding modes and affinity of compounds like 4-chloro-N-(1-cyclopentylpiperidin-4-yl)methylbenzamide to biological targets. These simulations provide valuable insights into how structural modifications may influence pharmacological activity, thereby guiding experimental design and accelerating the drug development process.
In conclusion, 4-chloro-N-(1-cyclopentylpiperidin-4-yl)methylbenzamide (CAS No. 953931-62-9) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features, combined with preliminary evidence suggesting favorable pharmacological properties, make it an attractive candidate for further investigation. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies, compounds like this one will play a crucial role in advancing our understanding and treatment of various diseases.
953931-62-9 (4-chloro-N-(1-cyclopentylpiperidin-4-yl)methylbenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)